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Compound of Interest

Compound Name: 2-Fluoro-6-methoxyphenol

Cat. No.: B1301868 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is of paramount importance. This guide outlines the

essential personal protective equipment (PPE), procedural steps, and disposal plans for 2-
Fluoro-6-methoxyphenol to ensure a secure laboratory environment.

Hazard Identification and Physicochemical
Properties
2-Fluoro-6-methoxyphenol is classified as a hazardous substance. It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]

It is a combustible liquid with a flash point of 103 °C (217.4 °F) in a closed cup.[1]
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Property Value Source

Molecular Formula C7H7FO2 [1][2][3]

Molecular Weight 142.13 g/mol [1][2][3]

Boiling Point 130-131 °C at 36 mmHg [1]

Density 1.23 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.52 [1]

Flash Point 103 °C (217.4 °F) - closed cup [1]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 2-Fluoro-6-methoxyphenol.
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Protection Type Specific Equipment Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standards. A face shield

is required when there is a risk

of splashing.[4]

To protect the eyes from

splashes and irritation.[5]

Hand Protection

Chemical-resistant gloves,

such as nitrile or neoprene.[4]

[5] Gloves should be inspected

before use and changed

immediately upon contact with

the chemical.

To prevent skin contact and

irritation.[4][5]

Body Protection

A flame-resistant lab coat (e.g.,

Nomex®) worn over cotton

clothing.[4] The lab coat should

be fully buttoned.

To protect the skin and

personal clothing from

contamination.[4][5]

Respiratory Protection

A NIOSH-approved respirator

with a type ABEK (EN14387)

filter should be used when

handling the substance outside

of a chemical fume hood or if

inhalation risk is high.[1]

To prevent respiratory tract

irritation.[1]

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.[4]

To protect feet from potential

spills.

Step-by-Step Handling and Operational Protocol
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.

Experimental Workflow for Handling 2-Fluoro-6-methoxyphenol
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Caption: Workflow for the safe handling of 2-Fluoro-6-methoxyphenol.
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1. Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood, is used for all operations.[5]

Verify that an eyewash station and safety shower are unobstructed and accessible.[5]

Don the appropriate PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical.

2. Handling and Use:

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[2][6]

Do not eat, drink, or smoke in the work area.[5][6]

Keep the container tightly closed when not in use.

Store the chemical at the recommended temperature of -20°C in a dry, well-ventilated place

away from incompatible materials like strong oxidizing agents and strong acids.[3][7]

3. Decontamination:

Wash hands thoroughly with soap and water after handling the compound.[5][6]

Clean all contaminated surfaces and equipment after use.

Remove and decontaminate or dispose of PPE according to institutional guidelines.

4. Waste Disposal:

Collect all waste containing 2-Fluoro-6-methoxyphenol in a dedicated, properly labeled,

and sealed hazardous waste container.[8][9] The container must be compatible with the

chemical.[10]

Do not dispose of the chemical down the drain or in regular trash.[8]

The first rinse of any container that held the chemical should be collected as hazardous

waste.[8]
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Arrange for disposal by a licensed hazardous waste disposal company in accordance with

local, state, and federal regulations.[7][9]

Emergency and First Aid Procedures
Immediate action is critical in the event of an exposure.

Logical Flow for First Aid Response

Exposure Occurs

Remove from Source

Skin Contact Eye Contact Inhalation Ingestion

Remove clothing.
Flush with water for 15+ min.

Flush with water for 15+ min.
Remove contacts if possible.

Move to fresh air.
Perform artificial respiration if needed.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response plan for exposure to 2-Fluoro-6-methoxyphenol.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7][11][12] Remove contact lenses if present

and easy to do.[2] Seek immediate medical attention.[7][11]
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Skin Contact: Immediately remove contaminated clothing.[11][13] Wash the affected skin

area with plenty of soap and water for at least 15 minutes.[7][11] If irritation persists, get

medical attention.

Inhalation: Move the exposed person to fresh air at once.[7][11] If breathing has stopped or

is difficult, provide artificial respiration or oxygen.[11] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[6][7] Call a poison control

center or doctor immediately for treatment advice.[2][7]

Spill Cleanup:

Evacuate non-essential personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[14]

Clean the spill area with a suitable solvent, followed by soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

